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Cat. No.: B1671796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Imisopasem Manganese (also known as GC4419 or M40403) is a synthetic, non-peptidyl

small molecule that mimics the enzymatic activity of human mitochondrial manganese

superoxide dismutase (MnSOD).[1][2][3] As a potent and selective scavenger of superoxide

radicals (O₂⁻), it serves as a valuable tool for investigating the role of oxidative stress in a wide

range of pathological conditions.[1][2] This document provides detailed application notes and

experimental protocols for utilizing Imisopasem Manganese in preclinical research related to

diseases driven by oxidative stress.

Mechanism of Action
Imisopasem Manganese functions as a catalytic antioxidant. It selectively catalyzes the

dismutation of superoxide, a primary reactive oxygen species (ROS), into hydrogen peroxide

(H₂O₂) and molecular oxygen. This action reduces the cellular burden of superoxide, thereby

mitigating downstream damage to macromolecules such as DNA, lipids, and proteins. The

conversion of superoxide to the less reactive H₂O₂ is a key aspect of its mechanism. While

H₂O₂ can be further detoxified by cellular enzymes like catalase and glutathione peroxidase, in

the context of cancer cells which often have lower catalase levels, the accumulation of H₂O₂

can contribute to anti-tumor effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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